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Compound of Interest

Compound Name: Octaethylene glycol

Cat. No.: B078325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

octaethylene glycol (OEG) in various organic solvents. OEG, a discrete polyethylene glycol

(PEG) compound with eight ethylene glycol units, is a valuable tool in biomedical research and

drug development, often used as a linker, spacer, or solubilizing agent. Understanding its

solubility profile is critical for its effective application in formulation, synthesis, and

bioconjugation.

Core Physical Properties of Octaethylene Glycol
Property Value

Molecular Formula C₁₆H₃₄O₉

Molecular Weight 370.44 g/mol

Appearance Colorless, viscous liquid

CAS Number 5117-19-1[1]

Quantitative Solubility Data
Direct quantitative solubility data for octaethylene glycol in a wide range of organic solvents is

not readily available in published literature. However, extensive data exists for Polyethylene

Glycol 400 (PEG 400), which has an average molecular weight (380-420 g/mol ) very close to
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that of octaethylene glycol. The solubility behavior of OEG is expected to be highly similar to

that of PEG 400. The following table summarizes the miscibility of PEG 400, and by extension

OEG, with common organic solvents.

Solvent Chemical Class
Miscibility with OEG/PEG
400

Water Protic, Polar Miscible[2][3]

Acetone Aprotic, Polar Miscible[2]

Ethanol Protic, Polar Miscible[3]

Methanol Protic, Polar Miscible

Benzene Aromatic, Nonpolar Miscible

Toluene Aromatic, Nonpolar Miscible

Glycerin Protic, Polar Miscible

Glycols Protic, Polar Miscible

Aromatic Hydrocarbons Aromatic, Nonpolar Miscible

Aliphatic Hydrocarbons (e.g.,

Hexane, Heptane)
Aliphatic, Nonpolar Not Miscible

Diethyl Ether Ether, Nonpolar Not Miscible

Experimental Protocol for Determining Liquid-Liquid
Miscibility
The following is a generalized experimental protocol for determining the miscibility of

octaethylene glycol with an organic solvent, based on the standard "shake-flask" method.

This method is a foundational technique for assessing solubility.

Objective: To determine if octaethylene glycol is miscible with a given organic solvent at a

specific temperature.

Materials:
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Octaethylene glycol (OEG)

Test organic solvent

Graduated cylinders or pipettes

Scintillation vials or test tubes with secure caps (e.g., 20 mL)

Vortex mixer

Constant temperature water bath or incubator

Light source for visual inspection

Methodology:

Preparation:

Ensure all glassware is clean and dry to prevent contamination.

Bring the OEG and the test solvent to the desired experimental temperature (e.g., 25 °C)

by placing them in a constant temperature bath for at least 30 minutes.

Mixing:

In a labeled vial, add a known volume of the organic solvent (e.g., 5 mL).

To the same vial, add an equal volume of OEG (5 mL). This creates a 1:1 (v/v) mixture.

Securely cap the vial.

Equilibration:

Vigorously mix the contents of the vial using a vortex mixer for 2-3 minutes to ensure

thorough dispersion.

Place the vial back into the constant temperature bath and allow it to equilibrate for at

least 24 hours. This extended period allows for the system to reach thermodynamic

equilibrium.
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Observation and Analysis:

After the equilibration period, carefully remove the vial from the bath.

Visually inspect the contents against a light source.

Miscible: The mixture will appear as a single, clear, homogeneous phase with no visible

interface or cloudiness.

Immiscible: The mixture will separate into two distinct liquid layers. The presence of an

interface confirms immiscibility.

Partially Miscible: The mixture may appear cloudy or form an emulsion that does not

fully separate, indicating some degree of mutual solubility.

Confirmation (Optional):

For a more quantitative assessment, especially in cases of partial miscibility, analytical

techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR)

spectroscopy can be employed to determine the concentration of OEG in the solvent

phase and vice-versa.

Logical Workflow for Solubility Assessment
The following diagram illustrates the logical workflow for determining the solubility of

octaethylene glycol in an organic solvent.
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Caption: Workflow for determining the miscibility of octaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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